4-(4,5-dimethyl-1-oxido-3,6-dihydro-2H-1,2-thiazin-2-yl)benzenesulfonamide

• IUPAC Name: 4-(4,5-dimethyl-1-oxo-3,6-dihydrothiazin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H16N2O3S2/c1-9-7-14(18(15)8-10(9)2)11-3-5-12(6-4-11)19(13,16)17/h3-6H,7-8H2,1-2H3,(H2,13,16,17)
• InChI Key: FSFPBAKZIXJWSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CS(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)N)C
• Molecular Formula: C12H16N2O3S2
• Molecular Weight: 300.4 g/mol

Description

4-(4,5-dimethyl-1-oxido-3,6-dihydro-2H-1,2-thiazin-2-yl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields, including medicine, agriculture, and industry. This compound is a sulfonamide derivative and is commonly referred to as DMTS.

Mechanism of Action

The mechanism of action of DMTS is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell proliferation and inflammation. DMTS has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to induce cell cycle arrest and apoptosis in cancer cells. DMTS has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators, and to reduce inflammation in animal models of arthritis.
Biochemical and Physiological Effects:
DMTS has been shown to possess various biochemical and physiological effects in vitro and in vivo. In cancer cells, DMTS has been shown to induce cell cycle arrest and apoptosis, reduce cell migration and invasion, and inhibit angiogenesis. In animal models of arthritis, DMTS has been shown to reduce inflammation, cartilage damage, and bone erosion. In weed species, DMTS has been shown to inhibit photosynthesis and respiration, leading to plant death.

Advantages and Limitations for Lab Experiments

DMTS has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. DMTS is also relatively easy to synthesize and can be obtained in large quantities. However, DMTS has some limitations for lab experiments, including its potential toxicity and the need for specialized equipment and facilities for handling and disposal.

Future Directions

There are several future directions for the research and development of DMTS. In medicine, DMTS could be further studied for its potential application in combination therapy with other anticancer drugs or for the treatment of other diseases such as autoimmune diseases. In agriculture, DMTS could be further studied for its potential application in the development of new herbicides and insecticides with improved selectivity and safety. In industry, DMTS could be further studied for its potential application in the development of new materials with improved stability and performance. Overall, DMTS is a promising compound with a wide range of potential applications, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of DMTS involves the reaction of 4,5-dimethyl-2-thiouracil with p-toluenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then oxidized using hydrogen peroxide to obtain 4-(4,5-dimethyl-1-oxido-3,6-dihydro-2H-1,2-thiazin-2-yl)benzenesulfonamide. This synthesis method has been reported in various scientific journals and has been optimized for high yield and purity.

Scientific Research Applications

DMTS has been extensively studied for its potential application in various scientific fields. In medicine, DMTS has been shown to possess antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. DMTS has also been reported to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
In agriculture, DMTS has been shown to possess herbicidal activity against various weed species, making it a potential candidate for the development of new herbicides. DMTS has also been reported to possess insecticidal activity against various insect pests, making it a potential candidate for the development of new insecticides.
In industry, DMTS has been used as a catalyst in various chemical reactions, including the synthesis of sulfonamides and the oxidation of alcohols. DMTS has also been used as a stabilizer for polymeric materials, making it a potential candidate for the development of new materials with improved stability.